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Compound of Interest

Compound Name: HC-067047 hydrochloride

Cat. No.: B1488082

An essential guide to the safe and compliant disposal of HC-067047 hydrochloride for
laboratory professionals. This document outlines critical safety protocols, step-by-step disposal
procedures, and logistical information to ensure the protection of personnel and the
environment.

Pre-Disposal Handling and Waste Storage

Proper handling and storage are foundational to the safe disposal of any chemical. Before
commencing disposal procedures, ensure that all personnel are equipped with the appropriate
Personal Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-
resistant gloves.

Waste Segregation and Storage:

o Solid Waste: All solid forms of HC-067047 hydrochloride and contaminated materials such
as weighing paper, pipette tips, and gloves must be collected in a designated hazardous
waste container.

 Liquid Waste: Solutions containing HC-067047 hydrochloride should be collected in a
separate, sealed, and clearly labeled hazardous waste container. It is crucial not to mix these
solutions with other incompatible waste streams.

o Storage Area: All waste containers must be stored in a designated and secure satellite
accumulation area. This area should be separate from general laboratory traffic and
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equipped with secondary containment to prevent the spread of potential leaks. Ensure all
containers are tightly sealed to avoid spillage or evaporation.

Step-by-Step Disposal Protocol

The required method for the disposal of HC-067047 hydrochloride is through a licensed
hazardous waste disposal service, which should be coordinated through your institution's
Environmental Health and Safety (EHS) department. Under no circumstances should this
compound or its solutions be disposed of down the drain.[1]

» Waste Segregation: Maintain strict separation of solid and liquid waste containing HC-
067047 hydrochloride from other laboratory waste to prevent accidental reactions.

o Container Labeling: All waste containers must be clearly and accurately labeled. The label
should include:

The words "Hazardous Waste"

[¢]

o

The full chemical name: "HC-067047 hydrochloride”

The CAS number: 883031-03-6

o

[¢]

For liquid waste, a list of all solvents and their approximate concentrations.

o Contact EHS for Pickup: Once a waste container is full or ready for disposal, contact your
institution's EHS department or their designated hazardous waste contractor to schedule a
pickup. Adhere to all institutional and local regulations for this process.

o Documentation: Keep a detailed log of all hazardous waste generated, including the quantity
and the date of disposal, for regulatory compliance.

Quantitative Data Summary

The following table provides a summary of important quantitative data for HC-067047
hydrochloride.
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Property Value

Molecular Weight 471.51 g/mol

Purity >98% (HPLC)[2]

ICso (human TRPV4) 48 nM[2][3]

ICso (mouse TRPV4) 17 nM[2][3]

ICso0 (rat TRPV4) 133 nM[2][3]

Storage (Solid) -20°C

Storage (in Solvent) -80°C[4]

UN Number 2811 (Toxic solid, organic, n.0.s.)[1]

Disposal Considerations in Experimental Protocols

While the specific use of HC-067047 hydrochloride will vary between experiments, the
principles of waste disposal remain constant. For example, following an in vitro study using this
compound in cell culture, all materials that have come into contact with it must be treated as
hazardous waste. This includes:

Any remaining stock solution.

Contaminated pipette tips.

Cell culture plates and flasks.

Any media containing the compound.

These items must be collected and segregated according to the solid and liquid waste
procedures detailed above.

Disposal Workflow Diagram

The diagram below illustrates the logical workflow for the safe disposal of HC-067047
hydrochloride, from initial handling to final disposal.
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Caption: Disposal workflow for HC-067047 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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